Cas no 1150271-59-2 (1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone)

• Product Name: 1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone
• CAS No: 1150271-59-2
• MF: C₁₅H₁₉BO₅
• MW: 290.119364976883
• MDL: MFCD11855978
• CID: 839955
• PubChem ID: 46739335
• Update Time: 2025-11-02

1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 5-ACETYL-2,3-METHYLENEDIOXOPHENYLBORONIC ACID, PINACOL ESTER
• 1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone
• 1-[7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxol-5-yl]ethanone
• 1150271-59-2
• AWB27159
• Ethanone, 1-[7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzodioxol-5-yl]-
• BS-19400
• DTXSID80674945
• J-003202
• 1-[7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2H-1,3-BENZODIOXOL-5-YL]ETHANONE
• 1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethan-1-one
• AKOS015893479
• CS-0174866
• 35413-59-3
• Gibberellic Acid Methyl Ester 2-p-Toluenesulfonate
• MFCD11855978
• 5-Acetyl-2,3-methylenedioxophenylboronic acid pinacol ester
• 5-Acetyl-2,3-methylenedioxophenylboronic acid,pinacol ester
• 1-[7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-benzodioxol-5-yl]ethan-1-one

• MDL： MFCD11855978
• Inchi： 1S/C15H19BO5/c1-9(17)10-6-11(13-12(7-10)18-8-19-13)16-20-14(2,3)15(4,5)21-16/h6-7H,8H2,1-5H3
• InChI Key： AZCKRWLNQMTQCO-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(C)=O)C=C3C=2OCO3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.13300
• Monoisotopic Mass: 290.1325539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 1.91710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone

Comprehensive Guide to 1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone (CAS: 1150271-59-2)

1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone (CAS: 1150271-59-2) is a specialized boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique benzo[d][1,3]dioxole core coupled with a tetramethyl-1,3,2-dioxaborolane moiety, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a popular topic in modern synthetic chemistry.

The growing demand for boron-containing compounds in drug discovery and agrochemical development has placed 1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone in the spotlight. Researchers frequently search for "boronic ester applications", "Suzuki coupling reagents", and "CAS 1150271-59-2 suppliers", reflecting its relevance in cutting-edge scientific applications. Its stability and reactivity under mild conditions make it ideal for constructing complex molecular architectures.

In pharmaceutical contexts, this compound serves as a key building block for heterocyclic drug candidates. The benzo[d][1,3]dioxole fragment is particularly interesting to medicinal chemists investigating CNS-active compounds or MAO inhibitors, addressing trending searches like "neuroactive compound synthesis". Meanwhile, the dioxaborolane group enables efficient bioconjugation strategies sought after in proteolysis-targeting chimera (PROTAC) development, a hot topic in targeted protein degradation therapies.

Material scientists value CAS 1150271-59-2 for developing organic electronic materials. The compound's conjugated system and boron center contribute to applications in OLED intermediates and polymeric semiconductors, aligning with industry searches for "boron-based functional materials". Recent studies highlight its potential in creating luminescent sensors for environmental monitoring, responding to growing concerns about pollution detection.

The synthesis of 1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone typically involves Pd-catalyzed borylation of corresponding halides, a process frequently queried as "benzo[d][1,3]dioxole borylation methods". Manufacturers optimize routes to ensure high purity (>98%) for sensitive applications, with analytical techniques like HPLC and NMR verifying structural integrity. Proper storage under inert atmosphere maintains the compound's stability, a crucial consideration for laboratories handling air-sensitive reagents.

Market analysis reveals increasing procurement of CAS 1150271-59-2 by contract research organizations and academic institutions, particularly those exploring catalysis innovation or bioorthogonal chemistry. The compound's structure-activity relationship (SAR) potential makes it valuable for fragment-based drug design, answering frequent queries about "privileged scaffolds in medicinal chemistry". Suppliers often provide technical data sheets detailing solubility profiles (DMSO, THF) and handling precautions to facilitate experimental planning.

Emerging applications include using this boronic ester in click chemistry platforms and metal-organic framework (MOF) synthesis, addressing trending searches like "advanced functional group transformations". Its compatibility with microwave-assisted synthesis techniques also attracts attention from researchers optimizing high-throughput screening protocols. The compound's chromophoric properties further enable development of analytical standards for method validation in quality control laboratories.

Environmental and safety assessments confirm that 1-(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxol-5-yl)ethanone requires standard laboratory precautions without special regulatory restrictions. This distinguishes it from controlled substances while maintaining utility across research sectors. Current patents highlight its incorporation in photoredox catalysis systems and bioconjugation techniques, reflecting alignment with green chemistry initiatives and biopharmaceutical trends.

Future research directions may explore this compound's role in covalent inhibitor development and smart material design, particularly for stimuli-responsive systems. The scientific community continues investigating its structure-property relationships through computational modeling and experimental studies, responding to persistent queries about "boron electronic effects" and "aromatic borylation strategies". These investigations reinforce the compound's position as a versatile tool in modern chemical research and development.